Cas no 2680723-56-0 (benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate)

• Product Name: benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate
• CAS No: 2680723-56-0
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5633121
• PubChem ID: 165924218
• Update Time: 2025-05-20

benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28291336
• benzyl N-[2-(hydroxymethyl)-7-oxaspiro[3.5]nonan-2-yl]carbamate
• 2680723-56-0
• benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate

• Inchi： 1S/C17H23NO4/c19-13-17(11-16(12-17)6-8-21-9-7-16)18-15(20)22-10-14-4-2-1-3-5-14/h1-5,19H,6-13H2,(H,18,20)
• InChI Key： BYFRIZUGAGFUBN-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC(CO)(C2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate

Professional Introduction to Benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate (CAS No. 2680723-56-0)

Benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate, with the chemical formula and CAS number 2680723-56-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic carbamate derivative has garnered attention due to its unique structural features and potential applications in drug development. The compound's molecular structure, characterized by a spirocyclic oxaspiro framework, integrates both hydroxymethyl and carbamate functional groups, which contribute to its versatility in chemical reactions and biological interactions.

The synthesis of Benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate involves a series of carefully orchestrated organic transformations. The spirocyclic core is typically constructed through intramolecular cyclization reactions, leveraging the reactivity of the oxaspiro intermediate. The introduction of the hydroxymethyl group at the 2-position and the carbamate moiety at the 2-yl position further enhances the compound's functional diversity. These structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug design. The spirocyclic core in Benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate offers several advantages, including improved metabolic stability, enhanced binding affinity, and reduced toxicity compared to linear analogs. These properties are particularly relevant in the context of developing next-generation therapeutics that target complex biological pathways.

One of the most compelling aspects of this compound is its role as a building block for more sophisticated molecules. Researchers have utilized Benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate as a precursor in the synthesis of various pharmacologically active agents. For instance, its structural motif has been incorporated into molecules designed to interact with specific enzyme targets or receptor sites. The hydroxymethyl group provides a site for further functionalization, allowing chemists to tailor the properties of the final product to meet specific therapeutic requirements.

The carbamate group in Benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate also plays a crucial role in its reactivity and biological activity. Carbamates are well-known for their ability to form stable hydrogen bonds with biological targets, making them valuable in designing drugs that exhibit high selectivity and potency. Additionally, the spirocyclic framework itself contributes to conformational flexibility, which can be advantageous in optimizing drug-like properties such as solubility and bioavailability.

Recent studies have highlighted the potential of spirocyclic oxaspiro compounds in addressing various therapeutic challenges. For example, research has demonstrated that derivatives of this class can exhibit inhibitory activity against enzymes involved in inflammatory pathways or cancer cell proliferation. The unique structural features of Benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate, including its spirocyclic core and functional groups, make it an attractive candidate for further exploration in these areas.

The synthesis and application of Benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate also benefit from advancements in synthetic methodologies and computational chemistry tools. Modern techniques allow for more efficient and scalable production processes, while computational models help predict the biological activity and optimize molecular design. These innovations are crucial for accelerating the development of novel therapeutics based on complex molecular architectures like those found in this compound.

In conclusion, Benzyl N-2-(hydroxymethyl)-7-oxaspiro3.5nonan-2-ylcarbamate (CAS No. 2680723-56-0) represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features, combined with its potential as a building block for novel therapeutics, make it a compound of considerable interest to researchers worldwide. As our understanding of biological systems continues to evolve, compounds like this are poised to play an increasingly important role in addressing some of today's most pressing medical challenges.